molecular formula C9H9ClO2 B1310827 (S)-2-((4-Chlorophenoxy)methyl)oxirane CAS No. 129098-57-3

(S)-2-((4-Chlorophenoxy)methyl)oxirane

Cat. No.: B1310827
CAS No.: 129098-57-3
M. Wt: 184.62 g/mol
InChI Key: KSLSZOOZWRMSAP-SECBINFHSA-N
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Description

(S)-2-((4-Chlorophenoxy)methyl)oxirane is a useful research compound. Its molecular formula is C9H9ClO2 and its molecular weight is 184.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Toxicity

  • Global Trends in Herbicide Toxicity : A scientometric review highlights the rapid advancement in research on 2,4-D herbicide toxicity, emphasizing its environmental presence due to agricultural use and the resulting ecological concerns. This review suggests a shift towards studying molecular biology aspects, human exposure assessments, and pesticide degradation (Zuanazzi, Ghisi, & Oliveira, 2020) source.

  • Toxic Effects in Aquatic Life : Research on chlorophenols (CPs), structurally similar to (S)-2-((4-Chlorophenoxy)methyl)oxirane, demonstrates their ubiquity in the environment and their acute and chronic toxic effects on aquatic organisms. CPs induce oxidative stress, disrupt immune and endocrine functions, and at higher concentrations, can promote cell proliferation or apoptosis in fish (Ge et al., 2017) source.

  • Sorption of Phenoxy Herbicides : A study on the sorption of 2,4-D and other phenoxy herbicides to soil and organic matter concludes that soil organic matter and iron oxides are significant sorbents for these compounds, impacting their environmental mobility and persistence (Werner, Garratt, & Pigott, 2012) source.

Potential for Biodegradation and Environmental Remediation

  • Antimicrobial Triclosan and By-products : A review on triclosan, a compound with a chlorophenoxy moiety similar to this compound, discusses its widespread environmental occurrence, toxicity, and transformation into more toxic compounds. The study underscores the need for effective degradation strategies to mitigate environmental and health risks (Bedoux et al., 2012) source.

  • Biopolymer Derivatives for Green Chemistry : Research on 2-Methyloxolane as a sustainable, bio-based solvent for extracting natural products indicates the potential of using biopolymer derivatives for environmental remediation and green chemistry applications (Rapinel et al., 2020) source.

Safety and Hazards

The compound has a signal word of “Warning” and the hazard statement H302 . Precautionary statements include P301+P312 . More safety information can be found in the MSDS .

Properties

IUPAC Name

(2S)-2-[(4-chlorophenoxy)methyl]oxirane
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InChI

InChI=1S/C9H9ClO2/c10-7-1-3-8(4-2-7)11-5-9-6-12-9/h1-4,9H,5-6H2/t9-/m1/s1
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InChI Key

KSLSZOOZWRMSAP-SECBINFHSA-N
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Canonical SMILES

C1C(O1)COC2=CC=C(C=C2)Cl
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Isomeric SMILES

C1[C@H](O1)COC2=CC=C(C=C2)Cl
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Molecular Formula

C9H9ClO2
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DSSTOX Substance ID

DTXSID701281157
Record name (2S)-2-[(4-Chlorophenoxy)methyl]oxirane
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Molecular Weight

184.62 g/mol
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CAS No.

129098-57-3
Record name (2S)-2-[(4-Chlorophenoxy)methyl]oxirane
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Synthesis routes and methods

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The title compound was prepared from 4-chlorophenol and epichlorohydrin employing the procedures as set forth in Step 1 of Example 2.
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